Cas no 1805381-05-8 (Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805381-05-8
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4866637
• Update Time: 2025-05-22

Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-9(15)5-2-4(3-10)6(8(12)13)14-7(5)11/h2,8H,3H2,1H3
• InChI Key： IDTOQNAEIWGAMY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OC)=C(N=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805381-05-8)

Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805381-05-8) is a highly specialized pyridine derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the development of advanced chemical entities. Its molecular structure, which includes a pyridine core, makes it particularly valuable for applications in medicinal chemistry and agrochemical innovation.

The growing interest in Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate is driven by its potential role in the synthesis of novel bioactive molecules. Researchers are increasingly exploring its utility in constructing heterocyclic compounds, which are pivotal in drug discovery. The presence of bromine and fluorine atoms in its structure enhances its reactivity, enabling precise modifications for targeted applications. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and selectivity are paramount.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reaction mechanisms. Scientists are particularly interested in optimizing its preparation to improve yields and reduce environmental impact. The compound's CAS No. 1805381-05-8 is often used as a key identifier in academic publications and patent filings, reflecting its importance in cutting-edge research. Additionally, its potential applications in catalysis and material science are areas of active investigation.

From a commercial perspective, Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate is sought after by pharmaceutical and agrochemical companies. Its ability to serve as a building block for active pharmaceutical ingredients (APIs) and crop protection agents underscores its industrial relevance. The compound's structural complexity and functional diversity make it a subject of ongoing research, with studies focusing on its stability, solubility, and compatibility with other reagents.

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The future of Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate lies in its adaptability to emerging technologies. With the rise of computational chemistry and AI-driven drug design, this compound is poised to play a critical role in the development of next-generation therapeutics. Its integration into high-throughput screening platforms and automated synthesis workflows further highlights its potential to revolutionize the chemical industry.

In summary, Methyl 2-bromo-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805381-05-8) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, combined with the growing demand for specialized intermediates, position it as a compound of enduring significance. As research continues to uncover new possibilities, this pyridine derivative will undoubtedly remain at the forefront of scientific exploration.